Cas no 1258652-68-4 (N-allyl-2-(3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl)acetamide)

• Product Name: N-allyl-2-(3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl)acetamide
• CAS No: 1258652-68-4
• MF: C₁₃H₁₆F₃N₃O
• MW: 287.280853271484
• CID: 4565302
• Update Time: 2025-06-13

N-allyl-2-(3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-allyl-2-(3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl)acetamide
• N-Allyl-2-(3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl)acetamide
• N-prop-2-enyl-2-[3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl]acetamide

• Inchi： 1S/C13H16F3N3O/c1-2-7-17-11(20)8-19-10-6-4-3-5-9(10)12(18-19)13(14,15)16/h2H,1,3-8H2,(H,17,20)
• InChI Key： KAIGQLRWERUMAE-UHFFFAOYSA-N
• SMILES： FC(C1C2CCCCC=2N(CC(NCC=C)=O)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 372
• XLogP3: 2.5
• Topological Polar Surface Area: 46.9

Additional information on N-allyl-2-(3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl)acetamide

Recent Advances in the Study of N-allyl-2-(3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl)acetamide (CAS: 1258652-68-4)

In recent years, the compound N-allyl-2-(3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl)acetamide (CAS: 1258652-68-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and tetrahydroindazole moieties, has shown promising potential in various therapeutic applications. The following research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-allyl-2-(3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl)acetamide has been optimized in recent studies to improve yield and purity. Researchers have employed novel catalytic methods and green chemistry principles to streamline the production process. The compound's structural features, particularly the trifluoromethyl group, contribute to its enhanced metabolic stability and bioavailability, making it a valuable candidate for drug development.

Biological evaluations of this compound have revealed its potent activity as a modulator of specific enzymatic pathways. In vitro studies demonstrate its efficacy in inhibiting key enzymes involved in inflammatory and proliferative diseases. Notably, the compound has shown selective inhibition of certain kinases, which are critical targets in oncology and autoimmune disorders. These findings suggest that N-allyl-2-(3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl)acetamide could serve as a lead compound for the development of novel therapeutics.

Recent preclinical studies have further explored the pharmacokinetic and pharmacodynamic properties of this molecule. Animal models have indicated favorable absorption and distribution profiles, with minimal off-target effects. The compound's ability to cross the blood-brain barrier also opens up possibilities for its use in neurological conditions. However, further toxicology studies are required to assess its safety profile comprehensively.

In addition to its therapeutic potential, researchers are investigating the compound's role in chemical biology as a tool for probing biological systems. Its unique structural attributes make it a valuable probe for studying enzyme mechanisms and protein-ligand interactions. This dual utility underscores the compound's versatility and broad applicability in both drug discovery and fundamental research.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Issues such as scalability of synthesis, formulation stability, and long-term toxicity need to be addressed. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, N-allyl-2-(3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl)acetamide (CAS: 1258652-68-4) represents a compelling area of research with significant potential for therapeutic innovation. Ongoing studies continue to elucidate its mechanisms of action and expand its applications, positioning it as a molecule of interest in the evolving landscape of chemical biology and pharmaceutical sciences.